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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B15566802 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of BRD-6929, a potent and selective inhibitor of class I histone deacetylases

(HDACs) HDAC1 and HDAC2.

Introduction
BRD-6929 is a small molecule inhibitor targeting HDAC1 and HDAC2, enzymes that play a

crucial role in the epigenetic regulation of gene expression. Accurate preparation of stock

solutions is critical for ensuring the reproducibility and reliability of experimental results in cell-

based assays, biochemical assays, and in vivo studies. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing BRD-6929 stock solutions.

Materials and Equipment
BRD-6929 powder

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary
The following table summarizes the key quantitative information for BRD-6929.

Parameter Value Reference

Molecular Weight 351.42 g/mol [1][2][3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][2]

Solubility in DMSO
5 mg/mL (14.23 mM) to 25

mg/mL (71.14 mM)

Experimental Protocol: Preparation of a 10 mM
BRD-6929 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of BRD-6929 in

DMSO.

4.1. Pre-Preparation:

Ensure all equipment is clean and sterile.

Bring the BRD-6929 powder and DMSO to room temperature before opening to prevent

condensation, as moisture can affect the solubility and stability of the compound.

Wear appropriate PPE throughout the procedure.

4.2. Weighing the Compound:
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On a calibrated analytical balance, carefully weigh out 3.51 mg of BRD-6929 powder.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mM x 0.001 L x 351.42 g/mol = 3.51 mg

Transfer the weighed powder into a sterile microcentrifuge tube.

4.3. Dissolving the Compound:

Add 1 mL of anhydrous/high-purity DMSO to the microcentrifuge tube containing the BRD-
6929 powder.

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of any precipitate.

4.4. Aliquoting and Storage:

Once the BRD-6929 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles

which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.

Diagrams
Experimental Workflow for BRD-6929 Stock Solution Preparation
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Caption: Workflow for preparing BRD-6929 stock solution.
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Safety Precautions
BRD-6929 is a chemical compound for research use only. Handle with care and avoid direct

contact with skin, eyes, and clothing.

DMSO is a penetrant and can carry other substances through the skin. Always wear gloves

when handling DMSO-containing solutions.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for BRD-6929 for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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